Cas no 1798017-86-3 (N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide)

• Product Name: N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide
• CAS No: 1798017-86-3
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 5406040
• Update Time: 2025-06-27

N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-oxo-4H-quinoxalin-2-yl)phenyl]-2-pyrrolidin-1-ylacetamide
• N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide

• Inchi： 1S/C20H20N4O2/c25-18(13-24-10-3-4-11-24)21-15-7-5-6-14(12-15)19-20(26)23-17-9-2-1-8-16(17)22-19/h1-2,5-9,12H,3-4,10-11,13H2,(H,21,25)(H,23,26)
• InChI Key： GAOYIHHQFOFFSS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2C(=O)NC3=C(N=2)C=CC=C3)=C1)(=O)CN1CCCC1

Additional information on N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide

N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide: A Promising Compound in Modern Pharmaceutical Research

N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide (CAS No. 1798017-86-3) has emerged as a focal point in contemporary pharmaceutical research due to its unique molecular structure and potential therapeutic applications. This compound, characterized by its quinoxaline scaffold and pyrrolidine moiety, represents a novel class of molecules with multifaceted pharmacological properties. Recent studies have highlighted its role in modulating inflammatory pathways, making it a candidate for the treatment of chronic diseases such as neurodegenerative disorders and autoimmune conditions. The integration of 3-hydroxyquinoxalin-2-yl and pyrrolidin-1-yl functional groups into its molecular framework is critical for its biological activity, as these groups are known to interact with specific protein targets and cellular receptors.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide exhibits potent anti-inflammatory effects by inhibiting the activation of NF-κB and MAPK signaling pathways. This mechanism is particularly relevant in the context of chronic inflammatory diseases, where dysregulated immune responses contribute to tissue damage. The compound's ability to modulate these pathways suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vitro studies suggest that it may interfere with the proliferation of fibroblast-like synoviocytes, a key cell type involved in joint inflammation.

The structural complexity of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide is further underscored by its quinoxaline core, a heterocyclic ring system known for its pharmacophore properties. Quinoxaline derivatives have been extensively studied for their applications in antitumor, antimicrobial, and antiviral therapies. The introduction of hydroxy groups at the 3-position of the quinoxaline ring enhances its solubility and bioavailability, which are critical factors in drug development. This modification also allows for the formation of hydrogen bonds with target proteins, improving the compound's binding affinity and selectivity.

Recent advancements in computational modeling have provided insights into the molecular interactions of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide. A study published in ACS Chemical Biology (2023) used molecular docking simulations to identify potential protein targets, including COX-2 and 5-LOX, which are key enzymes in the production of pro-inflammatory eicosanoids. The compound's ability to inhibit these enzymes suggests its potential as a dual-action anti-inflammatory agent. Furthermore, its interaction with TLR4 (Toll-like receptor 4) indicates a role in modulating the innate immune response, which could be beneficial in the treatment of sepsis and systemic infections.

The pharmacokinetic profile of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide is another area of active investigation. Research conducted by the European Journal of Medicinal Chemistry (2023) has shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life. These characteristics are essential for the development of orally administered therapies, as they reduce the need for frequent dosing and improve patient compliance. Additionally, its low toxicity profile, as demonstrated in preclinical studies, makes it a viable candidate for further clinical development.

One of the most intriguing aspects of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide is its potential application in the treatment of neurodegenerative diseases. A study published in Neuropharmacology (2023) found that the compound reduces oxidative stress and neuroinflammation in models of Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is particularly significant, as it allows for direct interaction with neural tissues. This property, combined with its anti-inflammatory and antioxidant effects, positions it as a promising therapeutic agent for neurodegenerative conditions.

The development of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide also reflects the growing importance of structure-based drug design in modern pharmaceutical research. By leveraging the molecular features of the compound, scientists can optimize its therapeutic potential while minimizing side effects. For example, the introduction of substituents on the pyrrolidine ring has been shown to enhance the compound's selectivity for specific targets, reducing off-target effects. This approach is critical for the design of safe and effective therapies, particularly in the treatment of complex diseases.

Despite its promising properties, the full therapeutic potential of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide remains to be fully realized. Ongoing research is focused on elucidating its mechanisms of action, optimizing its chemical structure, and evaluating its efficacy in preclinical models. The compound's unique combination of structural features and biological activity makes it a valuable candidate for further exploration in the treatment of inflammatory and neurodegenerative diseases. As research in this area continues to advance, N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(pyrrolidin-1-yl)acetamide may play a significant role in the development of novel therapeutic strategies for a wide range of medical conditions.